

18F-FAZA Clinical Translation Technical Support Center

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Fluoroazomycin arabinoside*

CAS No.: *220793-03-3*

Cat. No.: *B1248731*

[Get Quote](#)

Welcome to the technical support center for the clinical translation of 18F-**Fluoroazomycin Arabinoside** (18F-FAZA). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing 18F-FAZA as a PET imaging agent for tumor hypoxia. Here, we address common challenges and provide troubleshooting guidance in a practical question-and-answer format, grounded in scientific expertise and validated protocols.

Section 1: Understanding 18F-FAZA and Its Clinical Significance


What is 18F-FAZA and why is it important for cancer research?

18F-FAZA is a second-generation 2-nitroimidazole-based radiotracer used in Positron Emission Tomography (PET) to non-invasively image hypoxic (low oxygen) regions within tumors.^{[1][2][3]} Tumor hypoxia is a critical factor in oncology as it is associated with resistance to radiotherapy and chemotherapy, increased tumor aggressiveness, and poor patient prognosis.^[1] By visualizing and quantifying hypoxic areas, 18F-FAZA PET has the potential to guide treatment

planning, predict therapy response, and aid in the development of new anti-cancer drugs targeting hypoxic cells.[4][5][6]

How does 18F-FAZA work?

The mechanism of 18F-FAZA uptake is based on the cellular oxygen concentration. In hypoxic cells, the nitro group of the 18F-FAZA molecule is reduced by nitroreductase enzymes. This reduction leads to the formation of reactive intermediates that bind to intracellular macromolecules, effectively trapping the radiotracer within the cell. In well-oxygenated (normoxic) cells, molecular oxygen re-oxidizes the reduced intermediates, allowing the tracer to diffuse back out of the cell. This differential trapping mechanism results in higher accumulation of 18F-FAZA in hypoxic tissues compared to normoxic tissues.



[Click to download full resolution via product page](#)

Caption: Mechanism of 18F-FAZA uptake and retention in hypoxic vs. normoxic cells.

Section 2: Radiosynthesis and Quality Control Troubleshooting

Q1: My ^{18}F -FAZA radiosynthesis yield is consistently low. What are the common causes and how can I troubleshoot this?

A1: Low radiochemical yield is a frequent challenge in ^{18}F -FAZA synthesis. Several factors can contribute to this issue. Here's a systematic approach to troubleshooting:

1. Precursor Quality and Handling:

- **Problem:** Degradation of the precursor, 1-(2,3-di-O-acetyl-5-O-tosyl- α -D-arabinofuranosyl)-2-nitroimidazole (Ac-TsAZA).
- **Explanation:** The precursor is sensitive to moisture and temperature. Improper storage can lead to hydrolysis, reducing its reactivity.
- **Troubleshooting:**
 - Store the precursor under inert gas (argon or nitrogen) at -20°C .
 - Before use, allow the vial to warm to room temperature in a desiccator to prevent condensation.
 - Consider purchasing a new batch of precursor from a reputable supplier if degradation is suspected.

2. Fluorination Reaction Conditions:

- **Problem:** Suboptimal reaction temperature, time, or solvent.
- **Explanation:** The nucleophilic substitution of the tosyl group with ^{18}F fluoride is sensitive to these parameters.
- **Troubleshooting:**
 - **Temperature:** Ensure the reaction vessel reaches and maintains the optimal temperature, typically 120°C .^[7] Calibrate your heating system regularly.

- Time: A reaction time of 10 minutes is generally sufficient.^[7] Longer times may not significantly improve yield and could lead to decomposition.
- Solvent: The reaction is typically performed in anhydrous dimethyl sulfoxide (DMSO).^[7] Ensure the DMSO is of high purity and properly dried to prevent quenching of the ^[18F]fluoride.

3. ^[18F]Fluoride Activation:


- Problem: Incomplete drying of the ^[18F]fluoride/Kryptofix complex.
- Explanation: Water is a poor solvent for nucleophilic substitution and will deactivate the ^[18F]fluoride.
- Troubleshooting:
 - Use a robust azeotropic drying process with acetonitrile.
 - Ensure the system is leak-tight to prevent atmospheric moisture from entering.
 - Optimize the amount of Kryptofix 2.2.2 and potassium carbonate to efficiently chelate the ^[18F]fluoride.^[7]

4. Hydrolysis Step:

- Problem: Incomplete deprotection of the acetyl groups.
- Explanation: The intermediate product must be hydrolyzed to yield 18F-FAZA.
- Troubleshooting:
 - Use fresh sodium hydroxide (NaOH) solution (typically 0.1 M).^[7]
 - Ensure adequate mixing and a sufficient reaction time (around 3 minutes at room temperature) for complete hydrolysis.^[7]

5. Purification:

- Problem: Loss of product during solid-phase extraction (SPE) purification.
- Explanation: Improper conditioning of SPE cartridges or using an incorrect elution solvent can lead to poor recovery.
- Troubleshooting:
 - Follow the manufacturer's instructions for conditioning the C18 and alumina cartridges.
 - Optimize the elution solvent composition and volume to ensure complete recovery of 18F-FAZA while retaining impurities.



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for low ^{18}F -FAZA synthesis yield.

Q2: What are the critical quality control (QC) tests for clinical-grade ^{18}F -FAZA, and what are the common

pitfalls?

A2: Ensuring the quality and safety of ^{18}F -FAZA for clinical use is paramount. The QC tests are similar to those for other ^{18}F -labeled radiopharmaceuticals like ^{18}F -FDG.[\[8\]](#)[\[9\]](#)

QC Test	Specification	Common Pitfalls & Troubleshooting
Appearance	Clear, colorless solution, free of particulates	Pitfall: Presence of visible particles. Troubleshooting: Check the integrity of the final sterile filter. Ensure all vials and reagents are particle-free.
pH	4.5 - 7.5	Pitfall: pH outside the acceptable range. Troubleshooting: Adjust the buffering capacity of the final formulation. Ensure complete removal of acidic or basic reagents from the synthesis.
Radionuclidic Identity	Half-life of 105-115 minutes	Pitfall: Incorrect half-life. Troubleshooting: This is rare but could indicate contamination with other radionuclides. Check cyclotron targetry and beam parameters.
Radiochemical Purity (RCP)	≥ 95%	Pitfall: Low RCP due to unreacted [¹⁸ F]fluoride or byproducts. Troubleshooting: Optimize the purification step. Check for degradation of the final product.
Chemical Purity	Limits on precursor, Kryptofix, and solvents	Pitfall: High levels of residual solvents or Kryptofix. Troubleshooting: Improve the efficiency of the SPE purification. Ensure complete evaporation of solvents during the drying steps.

Sterility	Sterile	Pitfall: Microbial contamination. Troubleshooting: Perform synthesis in a validated aseptic environment. Use sterile reagents and components. Validate the final sterile filtration process.
Bacterial Endotoxins	< 175 EU/V (or as per pharmacopeia)	Pitfall: High endotoxin levels. Troubleshooting: Use endotoxin-free vials, reagents, and equipment. Depyrogenate glassware properly.

Self-Validating System: A robust QC program should include regular system suitability tests for analytical equipment (e.g., HPLC, TLC scanner) and validation of all analytical methods. This ensures the reliability of the QC results.

Section 3: Preclinical and Clinical Imaging Protocols

Q3: What is the optimal uptake time for ¹⁸F-FAZA PET imaging, and how does it compare to other hypoxia tracers?

A3: The optimal uptake time for ¹⁸F-FAZA is a balance between achieving sufficient tumor-to-background contrast and the physical decay of the ¹⁸F isotope.

- Preclinical: In animal models, tumor-to-blood ratios for ¹⁸F-FAZA tend to stabilize and become maximal around 2 hours post-injection.^[10]
- Clinical: For clinical studies, imaging is often performed between 2 to 4 hours post-injection. ^[1] ¹⁸F-FAZA's more hydrophilic nature leads to faster clearance from normoxic tissues compared to the first-generation tracer, ¹⁸F-FMISO.^{[1][11]} This allows for good image contrast at earlier time points.^{[1][11][12]}

Comparison with Other Hypoxia Tracers:

Tracer	Optimal Imaging Time (post-injection)	Key Characteristics
18F-FAZA	2 - 4 hours	More hydrophilic, faster clearance, good contrast at earlier times. [1] [11]
18F-FMISO	4 - 6 hours or longer	More lipophilic, slower clearance, may require later imaging for optimal contrast. [1] [10] [12]
18F-HX4	3 - 4 hours	Favorable pharmacokinetics, high tumor-to-blood ratios. [1] [13]

Data synthesized from multiple sources.[\[1\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#)[\[13\]](#)

Q4: How should I define and quantify hypoxia from 18F-FAZA PET images?

A4: There is currently no universal consensus on the definitive method for quantifying hypoxia with 18F-FAZA, which is a significant challenge in its clinical translation.[\[5\]](#) However, several common approaches are used:

1. Tumor-to-Background Ratio (TBR):

- **Method:** A region of interest (ROI) is drawn over the tumor, and another over a reference tissue (e.g., muscle, blood pool). The ratio of the mean or maximum standardized uptake values (SUV) is calculated.
- **Common Thresholds:** A TBR > 1.4 is often used to define a hypoxic volume.[\[11\]](#) However, different thresholds have been proposed in various studies.
- **Causality:** This method normalizes tumor uptake to a non-hypoxic reference, aiming to reduce variability due to differences in tracer administration and patient physiology. However, using muscle as a reference can sometimes be unreliable.[\[4\]](#)

2. Absolute Standardized Uptake Value (SUV):

- Method: Calculating the SUVmax or SUVmean within the tumor ROI.
- Challenges: SUV can be influenced by factors like patient weight, blood glucose levels, and uptake time, making it less reliable for inter-patient comparisons without strict standardization.[\[5\]](#)

3. Kinetic Modeling:

- Method: Dynamic PET imaging is performed to measure the rate of tracer uptake and trapping (e.g., calculating the tracer influx rate, Ki).
- Advantages: Provides more detailed physiological information than static imaging.
- Limitations: Requires longer scan times and complex data analysis, making it less practical for routine clinical use.[\[12\]](#)

Recommended Protocol for Reproducibility:

- Patient Preparation: Standardize patient fasting and hydration protocols.
- Acquisition: Use a consistent uptake time (e.g., 3 hours post-injection).
- Quantification: For multicenter trials, using a fixed TBR threshold (e.g., 1.4 or 1.5) with a clearly defined reference tissue (e.g., descending aorta for blood pool) is recommended to improve consistency.
- Validation: Correlate imaging findings with histopathological markers of hypoxia (e.g., pimonidazole, CAIX) whenever possible to validate the chosen quantification method.[\[1\]](#)

Section 4: Troubleshooting Image Quality and Artifacts

Q5: I'm observing high background noise and poor image contrast in my 18F-FAZA PET scans. What could

be the cause?

A5: Poor image contrast can undermine the diagnostic value of 18F-FAZA PET. The causes can be patient-related, technical, or tracer-specific.

1. Suboptimal Uptake Time:

- Problem: Imaging too early.
- Explanation: If the scan is performed before sufficient clearance of the tracer from the blood and normoxic tissues, the tumor-to-background ratio will be low.
- Solution: Ensure an adequate uptake period, typically at least 2 hours, and ideally 3-4 hours for optimal contrast.[\[1\]](#)

2. Image Reconstruction Parameters:

- Problem: Inappropriate reconstruction algorithm, number of iterations/subsets, or post-filtering.
- Explanation: These parameters significantly impact image noise and resolution.[\[14\]](#)[\[15\]](#)[\[16\]](#)
[\[17\]](#) Over-smoothing with a wide filter can blur hypoxic sub-volumes, while insufficient iteration can lead to noisy images.
- Solution:
 - Use an iterative reconstruction algorithm (e.g., OSEM).
 - Optimize the number of iterations and subsets based on phantom studies and your specific scanner to find the best trade-off between noise and recovery.
 - Apply a Gaussian post-filter (e.g., 4-6 mm FWHM) to reduce noise while preserving quantitative accuracy.

3. Patient-Related Factors:

- Problem: Patient motion during the scan.

- Explanation: Motion between the CT (for attenuation correction) and PET acquisition can cause misregistration artifacts, leading to inaccurate SUV measurements and blurred images.[\[18\]](#)[\[19\]](#)[\[20\]](#)
- Solution:
 - Immobilize the patient comfortably.
 - Clearly instruct the patient to remain still.
 - Review the CT and PET alignment for any gross misregistration before finalizing the reconstruction.

Q6: What are common artifacts in 18F-FAZA PET/CT and how can I avoid them?

A6: Like other PET/CT imaging, 18F-FAZA scans are susceptible to artifacts that can lead to misinterpretation.[\[21\]](#)[\[22\]](#)

Artifact Type	Cause	Prevention and Correction
Attenuation Correction Artifacts	Misalignment between PET and CT scans due to patient motion (e.g., breathing). High-density objects like metal implants or oral/IV contrast.	Prevention: Patient immobilization and clear breathing instructions. Correction: Review non-attenuation corrected (NAC) images to confirm if high uptake corresponds to a CT artifact. Re-align PET and CT data if possible. [19] [20]
Bladder "Halo" or Scatter	High concentration of excreted ¹⁸ F-FAZA in the bladder can cause scatter and reconstruction artifacts in adjacent pelvic structures.	Prevention: Encourage patient hydration and voiding immediately before the scan. Correction: Be aware of this phenomenon when interpreting pelvic lesions. Iterative reconstruction algorithms are generally better at handling high-contrast regions than older methods.
Image Noise	Low injected dose, short scan duration, or large patient size.	Prevention: Administer an appropriate dose based on patient weight and scanner sensitivity. [23] Optimize scan time per bed position.

Section 5: FAQs on Clinical Translation

Q7: Is ¹⁸F-FAZA approved by regulatory agencies like the FDA or EMA?

A7: As of late 2023, ¹⁸F-FAZA, like other hypoxia PET tracers, is not approved by the US Food and Drug Administration (FDA) or the European Medicines Agency (EMA) for routine clinical use.[\[1\]](#) Its use is currently limited to clinical trials and research settings. The lack of robust,

multicenter studies and standardized imaging and analysis protocols are major hurdles to regulatory approval.[1]

Q8: Can 18F-FAZA be used to predict response to radiotherapy?

A8: This is a key area of investigation and a primary goal for the clinical translation of 18F-FAZA.

- **Prognostic Value:** Several studies have shown that high uptake of 18F-FAZA before treatment is a predictor of poor treatment response and prognosis in various cancers, including head and neck and lung cancer.[1][4]
- **Predictive Value:** Pre-treatment 18F-FAZA PET has been shown to predict radioresistance in preclinical models.[5] For instance, a high tumor-to-background ratio was associated with a worse response to radiotherapy in esophageal adenocarcinoma xenografts.[5]
- **Application in Radiotherapy Planning:** 18F-FAZA PET can be used to delineate hypoxic sub-volumes within a tumor, which could potentially be targeted with higher radiation doses ("dose painting") to overcome radioresistance.[4][24] However, the stability and migration of hypoxic regions during a course of fractionated radiotherapy present a significant challenge for this approach.[24]

Q9: How does 18F-FAZA uptake correlate with 18F-FDG uptake?

A9: The relationship is complex and not always straightforward.

- **Hypoxia and Glycolysis:** Hypoxia can induce a metabolic shift towards glycolysis, which would suggest that regions of high 18F-FAZA uptake might also show high 18F-FDG uptake.
- **Spatial Mismatch:** However, clinical studies often show a spatial mismatch between the two tracers.[6] A tumor region can be highly proliferative and glycolytic (high 18F-FDG) without being severely hypoxic, and vice-versa.
- **Clinical Implication:** This indicates that 18F-FAZA and 18F-FDG provide complementary, rather than redundant, biological information about the tumor microenvironment.[4] Using

both tracers can offer a more comprehensive assessment of tumor characteristics.

References

- Title: Hypoxia PET Imaging with [18F]-HX4—A Promising Next-Generation Tracer. Source: PMC - NIH. URL:[\[Link\]](#)
- Title: Optimization of Reconstruction Parameters for Discovery 710 Positron Emission Tomography/Computed Tomography. Source: PMC - NIH. URL:[\[Link\]](#)
- Title: Optimization of the Acquisition Time and Injected Dose of 18 F-Fluorodeoxyglucose Based on Patient Specifications for High-Sensitive Positron Emission Tomography/Computed Tomography Scanner. Source: NIH. URL:[\[Link\]](#)
- Title: A Comparative Study of the Hypoxia PET Tracers [F-18] HX4, [F-18] FAZA, and [F-18] FMISO in a Preclinical Tumor Model. Source: Maastricht University. URL:[\[Link\]](#)
- Title: First Comparison between [18f]-FMISO and [18f]-Faza for Preoperative Pet Imaging of Hypoxia in Lung Cancer. Source: MDPI. URL:[\[Link\]](#)
- Title: PET radiopharmaceuticals for imaging of tumor hypoxia. Source: e-Century Publishing Corporation. URL:[\[Link\]](#)
- Title: Hypoxia imaging with 18F-FAZA PET/CT predicts radiotherapy response in esophageal adenocarcinoma xenografts. Source: NIH. URL:[\[Link\]](#)
- Title: 18F-FAZA PET imaging in tumor hypoxia: A focus on high-grade glioma. Source: PubMed. URL:[\[Link\]](#)
- Title: Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs with Spontaneous Tumors Using Dynamic PET/CT Imaging. Source: eScholarship.org. URL:[\[Link\]](#)
- Title: Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging. Source: PubMed. URL:[\[Link\]](#)
- Title: Review of 18F-FDG Synthesis and Quality Control. Source: PMC - NIH. URL:[\[Link\]](#)

- Title: Abstract B144: Hypoxia imaging with [18F]HX4 PET compared with [18F]FMISO and [18F]FAZA: From preclinical to clinical studies. Source: AACR Journals. URL:[[Link](#)]
- Title: The impact of image reconstruction settings on 18F-FDG PET radiomic features: multi-scanner phantom and patient studies. Source: Springer. URL:[[Link](#)]
- Title: Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs with Spontaneous Tumors Using Dynamic PET/CT Imaging. Source: PubMed Central. URL:[[Link](#)]
- Title: Optimization of reconstruction parameters in [18F]FDG PET brain images aiming scan time reduction. Source: ResearchGate. URL:[[Link](#)]
- Title: OPTIMIZING PET-CT IMAGE RECONSTRUCTION PARAMETERS FOR DIAGNOSTIC IMAGING USING NON-TOF ALGORITHMS. Source: ResearchGate. URL:[[Link](#)]
- Title: Review of 18F-FDG Synthesis and Quality Control. Source: ResearchGate. URL:[[Link](#)]
- Title: Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging | Request PDF. Source: ResearchGate. URL:[[Link](#)]
- Title: Recognizing and preventing artifacts with SPECT and PET imaging. Source: Radiology Key. URL:[[Link](#)]
- Title: F-18 FDG PET/CT Imaging in Normal Variants, Pitfalls and Artifacts in the Abdomen and Pelvis. Source: Frontiers. URL:[[Link](#)]
- Title: Pitfalls on PET/CT due to artifacts and instrumentation. Source: PMC - PubMed Central. URL:[[Link](#)]
- Title: Pilot Study of 18F-FAZA in Assessing Early Functional Response in Patients With Inoperable Non Small Cell Lung Cancer Undergoing Radiotherapy or Chemo-radiotherapy. Source: ClinicalTrials.gov. URL:[[Link](#)]
- Title: Imaging of hypoxia with 18F-FAZA PET in patients with locally advanced non-small cell lung cancer treated with definitive chemoradiotherapy. Source: PubMed. URL:[[Link](#)]

- Title: A prospective clinical study of ^{18}F -FAZA PET-CT hypoxia imaging in head and neck squamous cell carcinoma before and during radiation therapy. Source: PubMed. URL:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Hypoxia PET Imaging with $[^{18}\text{F}]$ -HX4—A Promising Next-Generation Tracer - PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. ^{18}F -FAZA PET imaging in tumor hypoxia: A focus on high-grade glioma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. e-century.us [e-century.us]
- 5. Hypoxia imaging with ^{18}F -FAZA PET/CT predicts radiotherapy response in esophageal adenocarcinoma xenografts - PMC [pmc.ncbi.nlm.nih.gov]
- 6. ClinicalTrials.gov [clinicaltrials.gov]
- 7. High-yield automated synthesis of $[^{18}\text{F}]$ fluoroazomycin arabinoside ($[^{18}\text{F}]$ FAZA) for hypoxia-specific tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Review of ^{18}F -FDG Synthesis and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
- 11. Kinetic Evaluation of the Hypoxia Radiotracers $[^{18}\text{F}]$ FMISO and $[^{18}\text{F}]$ FAZA in Dogs with Spontaneous Tumors Using Dynamic PET/CT Imaging [escholarship.org]
- 12. Kinetic Evaluation of the Hypoxia Radiotracers $[^{18}\text{F}]$ FMISO and $[^{18}\text{F}]$ FAZA in Dogs with Spontaneous Tumors Using Dynamic PET/CT Imaging - PMC [pmc.ncbi.nlm.nih.gov]
- 13. aacrjournals.org [aacrjournals.org]
- 14. Optimization of Reconstruction Parameters for Discovery 710 Positron Emission Tomography/Computed Tomography - PMC [pmc.ncbi.nlm.nih.gov]
- 15. rahmimlab.wordpress.com [rahmimlab.wordpress.com]

- [16. researchgate.net \[researchgate.net\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. Recognizing and preventing artifacts with SPECT and PET imaging | Radiology Key \[radiologykey.com\]](#)
- [19. Frontiers | F-18 FDG PET/CT Imaging in Normal Variants, Pitfalls and Artifacts in the Abdomen and Pelvis \[frontiersin.org\]](#)
- [20. Pitfalls on PET/CT due to artifacts and instrumentation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. Optimization of the Acquisition Time and Injected Dose of 18 F-Fluorodeoxyglucose Based on Patient Specifications for High-Sensitive Positron Emission Tomography/Computed Tomography Scanner - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. A prospective clinical study of ¹⁸F-FAZA PET-CT hypoxia imaging in head and neck squamous cell carcinoma before and during radiation therapy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [18F-FAZA Clinical Translation Technical Support Center]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1248731/docs#18f-faza-clinical-translation-technical-support-center\]](https://www.benchchem.com/product/b1248731/docs#18f-faza-clinical-translation-technical-support-center)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)